Cas no 71095-27-7 (1-(6-bromo-1,3-benzodioxol-5-yl)ethanol)

1-(6-bromo-1,3-benzodioxol-5-yl)ethanol structure
71095-27-7 structure
Product Name:1-(6-bromo-1,3-benzodioxol-5-yl)ethanol
CAS No:71095-27-7
MF:C9H9BrO3
MW:245.069962263107
CID:976099
PubChem ID:323468
Update Time:2025-04-19

1-(6-bromo-1,3-benzodioxol-5-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(6-bromo-1,3-benzodioxol-5-yl)ethanol
    • NSC283823
    • AC1L88OR
    • NSC-283823
    • 19114P
    • NSC 283823
    • 71095-27-7
    • DTXSID90314466
    • Inchi: 1S/C9H9BrO3/c1-5(11)6-2-8-9(3-7(6)10)13-4-12-8/h2-3,5,11H,4H2,1H3
    • InChI Key: JBLGTXYCRBVUSC-UHFFFAOYSA-N
    • SMILES: BrC1C=C2C(=CC=1C(C)O)OCO2

Computed Properties

  • Exact Mass: 243.97347
  • Monoisotopic Mass: 243.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
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